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Solubility of Disperse Red 177: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of C.I.

Disperse Red 177 (CAS No. 58051-98-2), a monoazo disperse dye. While specific quantitative

solubility data in various organic solvents is not readily available in published literature, this

document outlines the general solubility profile and provides a detailed experimental protocol

for its determination.

Introduction to Disperse Red 177
Disperse Red 177 is a red, powdered dye primarily used in the textile industry for dyeing

synthetic fibers such as polyester and its blends.[1] Chemically, it belongs to the single azo

class of dyes. Like other disperse dyes, it is characterized by its low water solubility, which is a

key factor in its application for coloring hydrophobic fibers.[1]

Solubility Data
A comprehensive review of scientific literature and chemical databases indicates a lack of

specific quantitative solubility data (e.g., in g/L or mol/L) for Disperse Red 177 in common

organic solvents. General observations from studies on similar monoazo disperse dyes suggest

the following qualitative solubility profile.
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Table 1: Qualitative Solubility of Disperse Red 177

Solvent General Solubility

Water Insoluble[1]

Acetone Generally Soluble

Ethanol Moderately Soluble

Methanol Moderately Soluble

Chloroform Generally Soluble

n-Hexane Insoluble

Benzene Insoluble

Note: This table represents general solubility trends for monoazo disperse dyes and is intended

for guidance. For precise quantitative data, experimental determination is necessary.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

Disperse Red 177 in a specific solvent, based on the widely used saturation shake-flask

method followed by UV-Vis spectrophotometric analysis.

Materials and Equipment
Disperse Red 177 (analytical standard)

Solvent of choice (e.g., acetone, ethanol, methanol)

Volumetric flasks

Orbital shaker or magnetic stirrer

Temperature-controlled environment (e.g., incubator, water bath)

Syringe filters (0.45 µm, solvent-compatible)
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UV-Vis spectrophotometer

Quartz or glass cuvettes

Experimental Procedure
Preparation of a Saturated Solution:

Add an excess amount of Disperse Red 177 powder to a volumetric flask containing the

chosen solvent. This ensures that a saturated solution is formed.

Seal the flask and place it in an orbital shaker or on a magnetic stirrer in a temperature-

controlled environment (e.g., 25°C).

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that

the maximum amount of dye has dissolved.

Sample Filtration:

After equilibration, allow the solution to stand undisturbed for a short period to let the

excess solid settle.

Carefully draw the supernatant (the clear, saturated solution) using a syringe.

Attach a 0.45 µm syringe filter to the syringe and filter the solution into a clean, dry vial to

remove any undissolved microparticles.

Quantification of Dissolved Dye:

Prepare a series of standard solutions of Disperse Red 177 with known concentrations in

the same solvent.

Determine the wavelength of maximum absorbance (λmax) for Disperse Red 177 in the

specific solvent by scanning a dilute solution across the UV-Vis spectrum.

Measure the absorbance of the standard solutions at the determined λmax to create a

calibration curve (Absorbance vs. Concentration).
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Dilute the filtered, saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted saturated solution at λmax.

Calculation of Solubility:

Use the equation of the calibration curve to determine the concentration of the diluted

saturated solution.

Calculate the concentration of the original, undiluted saturated solution by multiplying the

result by the dilution factor. This value represents the solubility of Disperse Red 177 in the

chosen solvent at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Disperse Red 177.
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Workflow for Solubility Determination of Disperse Red 177
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Caption: Experimental workflow for determining the solubility of Disperse Red 177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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